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Compound of Interest |

1-(3-Fluorophenyl)-3-
Compound Name:
methylpiperazine
CAS No.: 1250098-88-4
Cat. No.: B1445137
- 7

A Note on Chemical Specificity: Initial database searches for "1-(3-Fluorophenyl)-3-
methylpiperazine" did not yield significant research or developmental history. This suggests
that the compound is either a less-documented research chemical or that the query may be
referring to a more prominent, structurally similar molecule. This guide will focus on two well-
documented compounds that closely match the query's structural motifs:

e 1-(3-Trifluoromethylphenyl)piperazine (TFMPP): A widely researched phenylpiperazine,
notable for its serotonergic activity and history as a recreational substance. The substitution
of a trifluoromethyl group for a fluoro group is a common isosteric replacement in medicinal
chemistry.

e N-(3-fluorophenyl)-1-[(4-([(3S)-3-methyl-1-piperazinyl]methyl)phenyl)acetyl]-4-piperidinamine
(GSK962040): A more complex molecule that incorporates both the 3-fluorophenyl and 3-
methylpiperazine moieties, developed as a motilin receptor agonist.

This guide will primarily detail the discovery and history of TFMPP, as it is the most direct and
well-documented analogue. A summary of GSK962040 is also provided as a potential
alternative interpretation of the initial query.

Part 1: The Discovery and History of 1-(3-
Trifluoromethylphenyl)piperazine (TFMPP)
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Introduction

1-(3-Trifluoromethylphenyl)piperazine, commonly known as TFMPP, is a psychoactive
compound of the phenylpiperazine class.[1] While it has been utilized as an intermediate in
various chemical syntheses, it is most recognized for its effects on the central nervous system,
particularly its interaction with the serotonin system.[2] Unlike many pharmaceuticals, the
history of TFMPP is not one of a targeted therapeutic agent, but rather as a research chemical
that later emerged as a recreational drug, often in combination with other substances like

benzylpiperazine (BZP).[2][3]

~hemical and Physical :

Property Value

Molecular Formula Ci11H13F3N:2

Molecular Weight 230.23 g/mol [1]

CAS Number 15532-75-9[1]

Appearance Off-white to yellowish solid[4]

IUPAC Name 1-[3-(trifluoromethyl)phenyl]piperazine[1]

Pharmacological Profile

TFMPP's primary mechanism of action is as a non-selective serotonin receptor agonist and a
serotonin-releasing agent.[2][4] Its activity profile is complex, with varying affinities for different

serotonin receptor subtypes.
Mechanism of Action:

e Serotonin Receptor Agonism: TFMPP acts as an agonist at several serotonin receptors,
including 5-HT1A, 5-HT1B, 5-HT1D, and 5-HT2C receptors. It demonstrates weak partial

agonist or antagonist activity at the 5-HT2A receptor.

» Serotonin Releasing Agent: TFMPP also interacts with the serotonin transporter (SERT),

leading to the release of serotonin from presynaptic neurons.[4][5]
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This dual action of direct receptor stimulation and increasing synaptic serotonin levels underlies
its characteristic psychoactive effects.

Receptor Binding Affinities (lllustrative):

Receptor Target Affinity (ICso nM)

5-HT1A Moderate

5-HT1B High

5-HT.D Moderate

5-HT2A Low (as partial agonist/antagonist)
5-HT2C High

SERT Moderate

Note: Specific binding affinities can vary between studies and experimental conditions.

Synthesis and Experimental Protocols

The synthesis of TFMPP typically involves the nucleophilic substitution reaction between 3-
(trifluoromethyl)aniline and a piperazine derivative. A general synthetic scheme is outlined
below.

lllustrative Synthetic Pathway:

G-(Trifluoromethyl)anilina Gis(Z-chloroethyl)amina General synthesis of TFMPP.

G—(}Triﬂuoromethylphenyl)piperazine (TFMPPD
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Caption: General synthesis of TFMPP.
Step-by-Step Protocol for Synthesis (Conceptual):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 3-
(trifluoromethyl)aniline and bis(2-chloroethyl)amine in a suitable high-boiling solvent (e.g.,
butanol or diethylene glycol).

e Reaction Conditions: Add a base, such as sodium carbonate or potassium carbonate, to
neutralize the hydrochloric acid formed during the reaction.

o Reflux: Heat the mixture to reflux and maintain for several hours until the reaction is
complete (monitored by TLC or GC-MS).

o Work-up: After cooling, filter the mixture to remove inorganic salts. The solvent is then
removed under reduced pressure.

 Purification: The crude product is purified by distillation under reduced pressure or by column
chromatography to yield pure 1-(3-trifluoromethylphenyl)piperazine.

History and Regulatory Status

TFMPP was initially synthesized as a chemical intermediate. Its psychoactive properties led to
its emergence in the recreational drug market in the early 2000s, often sold as "legal ecstasy”
in combination with BZP.[2][3] This combination was purported to mimic the effects of MDMA,
with BZP contributing stimulant effects (dopamine and norepinephrine release) and TFMPP
providing the serotonergic effects.[5]

Due to its potential for abuse and lack of accepted medical use, the U.S. Drug Enforcement
Administration (DEA) temporarily placed TFMPP into Schedule | of the Controlled Substances
Act in 2002.[2] However, this temporary scheduling was allowed to expire in 2004 after the
Department of Health and Human Services did not recommend permanent control.[2] Despite
this, its legal status varies by jurisdiction, and it remains a controlled substance in several
countries.[4]
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Experimental Workflow for Pharmacological Characterization:

O Workflow for characterizing TFMPP.
—
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Caption: Workflow for characterizing TFMPP.
Part 2: A Note on N-(3-fluorophenyl)-1-[(4-([(3S)-3-
methyl-1-piperazinyllmethyl)phenyl)acetyl]-4-
piperidinamine (GSK962040)

For completeness, this section provides a brief overview of GSK962040, a compound that
contains the structural elements of the original query.

Discovery and Purpose:

GSK962040 was developed by GlaxoSmithKline as a potent and selective small-molecule
motilin receptor agonist.[6][7] Its discovery was part of a drug development program aimed at
treating gastrointestinal disorders characterized by hypomotility, such as gastroparesis.

Mechanism of Action:
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Unlike TEFMPP, which targets serotonin receptors, GSK962040 is designed to mimic the action
of the gastrointestinal peptide hormone motilin.[8] By agonizing the motilin receptor, it
enhances the amplitude of neuronal-mediated contractions of gastric antrum tissue, thereby
promoting gastrointestinal transit.[6]

Development Status:

GSK962040 was selected as a clinical candidate for further development based on its excellent
activity at the human motilin receptor and promising pharmacokinetic profiles in preclinical
animal models (rat and dog).[6][8]

Conclusion

The study of phenylpiperazines reveals a diverse range of pharmacological activities. While the
specific compound "1-(3-Fluorophenyl)-3-methylpiperazine” is not well-documented, its
structural relatives have significant histories. 1-(3-Trifluoromethylphenyl)piperazine (TFMPP)
serves as a classic example of a research chemical that transitioned into the recreational drug
scene, with a pharmacological profile centered on potent, non-selective serotonergic activity. In
contrast, the more complex molecule GSK962040 illustrates the application of similar chemical
moieties in the highly targeted field of drug discovery, in this case, for gastrointestinal motility
disorders. This technical overview underscores the importance of precise chemical
nomenclature and the varied paths a molecule can take from laboratory synthesis to either
clinical development or societal impact.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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